3-[(morpholin-4-ylimino)methyl]benzene-1,2-diol

• IUPAC Name: 3-[(E)-morpholin-4-yliminomethyl]benzene-1,2-diol
• InChI: InChI=1S/C11H14N2O3/c14-10-3-1-2-9(11(10)15)8-12-13-4-6-16-7-5-13/h1-3,8,14-15H,4-7H2/b12-8+
• InChI Key: FXBUJUXZRQJNIR-XYOKQWHBSA-N
• Canonical SMILES: C1COCCN1N=CC2=C(C(=CC=C2)O)O
• Isomeric SMILES: C1COCCN1/N=C/C2=C(C(=CC=C2)O)O
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

This compound is a Schiff base, which are known for their wide range of applications in various fields of science. It is also known by registry numbers ZINC000000108952. Schiff bases are especially important because of fluorescence properties of some of its ligands.

Synthesis Analysis

The synthesis of this compound might involve the reaction of a dihydroxybenzene (benzenediol) with a morpholine derivative. Dihydroxybenzenes are organic compounds in which two hydroxyl groups are substituted onto a benzene ring.

Molecular Structure Analysis

The molecular structure of a similar compound, (E)-4-[(pyridin-3-ylimino)methyl]benzene-1,3-diol, was experimentally determined and optimized parameters such as bond lengths, bond angles, and dihedral angles of the compound were obtained by using density functional theory (DFT) with the functional B3LYP using the 6-311++G(d,p) basis set.

Chemical Reactions Analysis

As a Schiff base, this compound might exhibit interesting photochromic and thermochromic features in the solid state. These features arise via H-atom transfer from the hydroxy O atom to the imine N atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound might be similar to those of other Schiff bases. For instance, Schiff bases can be classified in terms of displaying interesting photochromic and thermochromic features in the solid state.

Mechanism of Action

The mechanism of action of this compound might be related to its anion-sensing properties. The colorimetric response of the Schiff base receptors was investigated before and after the addition of an equivalent amount of each anion to evaluate anion recognition properties.

Future Directions

Future research on this compound could focus on further exploring its anion-sensing properties and potential applications in various fields of science. Additionally, more studies could be conducted to investigate its synthesis, molecular structure, and chemical reactions.